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Compound of Interest

Compound Name: Methyl 2-iodo-4-methoxybenzoate

Cat. No.: B1422809 Get Quote

Abstract: This technical guide provides a comprehensive overview of Methyl 2-iodo-4-
methoxybenzoate (CAS No. 54413-84-2), a key halogenated aromatic intermediate.[1]

Intended for researchers, chemists, and professionals in drug development and materials

science, this document delves into the compound's physicochemical properties, provides a

detailed, field-proven synthesis protocol with mechanistic insights, and explores its critical

applications in modern synthetic chemistry. The narrative emphasizes the causality behind

experimental choices and is grounded in authoritative references to ensure scientific integrity.

Part 1: Core Compound Profile and
Physicochemical Properties
Methyl 2-iodo-4-methoxybenzoate is a polysubstituted benzene derivative featuring an ester,

a methoxy group, and an iodine atom. This specific arrangement of functional groups makes it

a highly valuable and versatile building block in organic synthesis. The electron-donating

methoxy group at the para-position and the bulky, reactive iodine atom at the ortho-position to

the methyl ester create a unique electronic and steric environment. The carbon-iodine bond is

the primary reactive site, being susceptible to a variety of palladium-catalyzed cross-coupling

reactions, which are foundational in the construction of complex molecular architectures.

The properties of this compound are critical for its handling, reaction setup, and purification.

Below is a summary of its key physicochemical data.
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Property Value Source

CAS Number 54413-84-2 SynQuest Labs[1]

Molecular Formula C₉H₉IO₃ SynQuest Labs[1]

Molecular Weight 292.07 g/mol SynQuest Labs[1]

Appearance
White to off-white solid or

crystalline powder
Inferred from isomers[2][3]

Melting Point
44-46 °C (for isomer Methyl 4-

iodo-2-methoxybenzoate)
Strem[2]

Boiling Point

318 °C at 760 mmHg (for

isomer Methyl 4-iodo-2-

methoxybenzoate)

ECHEMI[4][5]

Density
1.801 g/cm³ (for isomer Methyl

4-iodo-2-methoxybenzoate)
ECHEMI[4][5]

Note: Specific experimental data for the 2-iodo-4-methoxy isomer can be limited; properties of

closely related isomers are provided for estimation and context.

Part 2: Synthesis Protocol and Mechanistic
Rationale
The synthesis of Methyl 2-iodo-4-methoxybenzoate is most effectively achieved through a

two-stage process starting from a commercially available precursor. The chosen pathway, a

Sandmeyer-type reaction followed by Fischer esterification, is selected for its high

regioselectivity and reliability.

Stage 1: Synthesis of 2-iodo-4-methoxybenzoic acid

This stage leverages the diazotization of an aniline derivative, a cornerstone of aromatic

chemistry. The starting material, 4-methoxyanthranilic acid, provides the correct substitution

pattern.

Protocol:
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Suspend 150 g of 4-methoxyanthranilic acid in 2 liters of water and 80 ml of concentrated

hydrochloric acid in a three-neck flask equipped with a mechanical stirrer and a

thermometer, and cool the mixture to 0° C in an ice-salt bath.[6]

While maintaining the temperature between 0-5° C, add a solution of 62 g of sodium nitrite

in 130 ml of water dropwise over 30 minutes.[6] This step is critical for forming the

diazonium salt; low temperatures are essential to prevent its decomposition.

Stir the resulting diazonium salt solution for an additional 15 minutes at 0-5° C.

In a separate flask, prepare a solution of 164 g of potassium iodide in 700 ml of 5-N

sulfuric acid.[6]

Add the potassium iodide solution dropwise to the diazonium salt solution over 45

minutes, keeping the temperature between 3-6° C.[6] The iodide ion acts as a nucleophile,

displacing the N₂ gas in a radical mechanism.

After the addition is complete, allow the mixture to stir at room temperature for 30 minutes,

then slowly heat to reflux and maintain for 2 hours to ensure the reaction goes to

completion.[6]

Cool the mixture to room temperature. The precipitated brown crystals of 2-iodo-4-

methoxybenzoic acid are collected by filtration, washed with water until neutral, and dried

under reduced pressure.[6]

Stage 2: Fischer Esterification to Methyl 2-iodo-4-methoxybenzoate

This classic acid-catalyzed reaction converts the synthesized carboxylic acid into its

corresponding methyl ester.

Protocol:

In a round-bottom flask, dissolve the dried 2-iodo-4-methoxybenzoic acid in an excess of

methanol (e.g., 10-20 equivalents).

Add a catalytic amount of concentrated sulfuric acid (typically 2-5% of the acid's molar

amount).
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Heat the mixture to reflux for 4-6 hours. The reaction progress can be monitored by Thin

Layer Chromatography (TLC).

After completion, cool the mixture and remove the excess methanol using a rotary

evaporator.

Dissolve the residue in diethyl ether or ethyl acetate and wash sequentially with water, a

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography to obtain pure

Methyl 2-iodo-4-methoxybenzoate.

Synthesis Workflow Diagram
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Stage 1: Diazotization & Iodination

Stage 2: Fischer Esterification

4-Methoxyanthranilic Acid

Diazonium Salt Intermediate

  NaNO₂, HCl
  0-5 °C

2-iodo-4-methoxybenzoic Acid

  KI, H₂SO₄

  Reflux

Methyl 2-iodo-4-methoxybenzoate
(Final Product)

  Methanol (excess)
  H₂SO₄ (cat.), Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. CAS 54413-84-2 | 2623-H-10 | MDL MFCD18905183 | Methyl 2-iodo-4-methoxybenzoate |
SynQuest Laboratories [synquestlabs.com]

2. strem.com [strem.com]

3. Methyl 4-iodo-2-methoxybenzoate, 98+% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

4. echemi.com [echemi.com]

5. echemi.com [echemi.com]

6. prepchem.com [prepchem.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl 2-iodo-4-
methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422809#cas-number-for-methyl-2-iodo-4-
methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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